Propanal, 3-hydroxy-2,2-bis(hydroxymethyl)-

• CAS RN: 3818-32-4
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol
• IUPAC Name: 3-hydroxy-2,2-bis(hydroxymethyl)propanal
• InChI: InChI=1S/C5H10O4/c6-1-5(2-7,3-8)4-9/h1,7-9H,2-4H2
• InChI Key: JCQKQWAONVEFJC-UHFFFAOYSA-N
• SMILES: C(C(CO)(CO)C=O)O

Description

3-Hydroxy-2,2-bis(hydroxymethyl)propanal, also known by other names such as 2,2,2-Tris(hydroxymethyl)ethanal and 3-hydroxy-2,2-bis(hydroxymethyl)propionaldehyde , is a chemical compound with the molecular formula C₅H₁₀O₄ . It belongs to the class of aldehydes and contains multiple hydroxyl groups. The compound has been studied for its potential applications in various fields.

Synthesis Analysis

The synthesis of 3-Hydroxy-2,2-bis(hydroxymethyl)propanal involves several methods, including hydrolysis of glycidol or glycerol . These processes yield the desired compound by introducing hydroxymethyl groups onto the aldehyde backbone. Researchers have explored different reaction conditions and catalysts to optimize the synthesis.

Molecular Structure Analysis

The molecular structure of 3-Hydroxy-2,2-bis(hydroxymethyl)propanal consists of a central aldehyde group (CHO) flanked by two hydroxymethyl (CH₂OH) groups. The compound exhibits chirality , and its stereochemistry plays a crucial role in its reactivity and biological activity.

Chemical Reactions Analysis

• Aldol Condensation : 3-Hydroxy-2,2-bis(hydroxymethyl)propanal can participate in aldol condensation reactions, forming larger molecules through the combination of aldehyde and alcohol functional groups.


• Oxidation : Under appropriate conditions, the aldehyde group can be oxidized to a carboxylic acid, leading to the formation of related compounds.


• Reduction : Reduction of the aldehyde group can yield secondary alcohols, which may have applications in organic synthesis.

Physical And Chemical Properties Analysis

• Melting Point : The compound typically melts at a specific temperature (exact value varies based on stereochemistry).


• Solubility : 3-Hydroxy-2,2-bis(hydroxymethyl)propanal is soluble in water due to its hydrophilic hydroxyl groups.


• Stability : It is stable under normal conditions but may undergo degradation upon exposure to heat or strong acids.

Safety And Hazards

• Toxicity : While not highly toxic, caution should be exercised during handling.


• Irritant : The compound may irritate skin and mucous membranes.


• Fire Hazard : It is flammable and should be stored away from open flames.

Future Directions

Researchers continue to explore the applications of 3-Hydroxy-2,2-bis(hydroxymethyl)propanal in fields such as polymer science , pharmaceuticals , and organic synthesis . Further investigations into its reactivity, stability, and potential biological activities are warranted.